Cas no 250-39-5 (Cyclopentapyrazole(8CI,9CI))

Cyclopentapyrazole(8CI,9CI) structure

Product Name:Cyclopentapyrazole(8CI,9CI)

CAS No:250-39-5

Molecular Formula:C₆H₄N₂

Molecular Weight:104.10936

CID:286008

PubChem ID:17868368

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Cyclopentapyrazole(8CI,9CI) Properties

Names and Identifiers

- Cyclopentapyrazole(8CI,9CI)
- 1,2-Diazapentalene
- cyclopenta[c]pyrazole
- SCHEMBL1875110
- SCHEMBL14838989
- diazapentalene
- DTXSID00591403
- 250-39-5
- +Expand
- InChIKey： PZAYJNNTMOGLPX-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H4N2/c1-2-5-4-7-8-6(5)3-1/h1-4H
- SMILES： C1C=C2N=NC=C2C=1

Computed Properties

Exact Mass: 104.03752
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 104.037448136g/mol
Heavy Atom Count: 8
Complexity: 231
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.2
Topological Polar Surface Area: 24.7Å²

Experimental Properties

PSA: 24.72

Cyclopentapyrazole(8CI,9CI) Related Literature

1. Back matter

J. Anal. At. Spectrom., 2006,21, 712-718
2. Homogeneity and tolerance to heat of monolayer MoS2 on SiO2 and h-BN†

Daehee Kim,Suyong Jung,Myung-Ho Bae,Sam Nyung Yi,Kenji Watanabe,Takashi Taniguchi,Soo Kyung Chang,Dong Han Ha RSC Adv., 2018,8, 12900-12906
3. Photophysics and stability of cyano-substituted boradiazaindacenedyes†‡

Katarzyna Cieślik-Boczula,Kevin Burgess,Lingling Li,Binh Nguyen,Lesley Pandey,Wim M. De Borggraeve,Mark Van der Auweraer,Noël Boens Photochem. Photobiol. Sci., 2009,8, 1006-1015
4. Swelling and elongation of tetradecyltrimethylammonium bromide micelles induced by anionic sodium laurate

V. K. Aswal,Meera Venkatesh,P. A. Hassan Soft Matter, 2011,7, 4778-4786
5. Borane and alane reductions of bulky N,N′-diaryl-1,3-diimines: structural characterization of products and intermediates in the diastereoselective synthesis of 1,3-diamines†

David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
6. Synthesis of α-d-Glcp-(1→3)-α-d-Galf-(1→2)-α-l-Rhap constituent of the CPS of Streptococcus pneumoniae 22F. Effect of 3-O-substitution in 1,2-cis α-d-galactofuranosylation†

Gabriel Gola,Carola Gallo-Rodriguez RSC Adv., 2014,4, 3368-3382
7. Co2+ substituted La2CuO4/LaCoO3 perovskite nanocomposites: synthesis, properties and heterogeneous catalytic performance

M. Sukumar,L. John Kennedy,J. Judith Vijaya,B. Al-Najar,M. Bououdina New J. Chem., 2018,42, 18128-18142
8. A micromachined interface for airborne sample-to-liquid transfer and its application in a biosensor system†

Thomas Frisk,David Rönnholm,Wouter van der Wijngaart,Göran Stemme Lab Chip, 2006,6, 1504-1509
9. Contents list

CrystEngComm, 2014,16, 741-748
10. Two-dimensional {Co3+–Zn2+} and {Co3+–Cd2+} networks and their applications in heterogeneous and solvent-free ring opening reactions†

Amit Pratap Singh,Girijesh Kumar,Rajeev Gupta Dalton Trans., 2011,40, 12454-12461

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